
3-Bromo-5-iodopyridine molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-5-iodopyridine

Cat. No.: B183754 Get Quote

A Technical Overview of 3-Bromo-5-iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the key physicochemical properties of

3-Bromo-5-iodopyridine, a heterocyclic building block utilized in the synthesis of

pharmaceuticals and agrochemicals.[1] Its halogenated pyridine structure is key to its reactivity

and utility as an intermediate in the development of biologically active molecules.[2]

Physicochemical Properties
The quantitative properties of 3-Bromo-5-iodopyridine are summarized in the table below.

This data is essential for reaction planning, analytical method development, and chemical

safety assessments.
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Property Value Source

Molecular Formula C₅H₃BrIN [1][2][3][4]

Molecular Weight 283.89 g/mol [2][3][4][5]

CAS Number 233770-01-9 [1][4][5]

Appearance
White to off-white

powder/crystal
[2][5]

Melting Point 127-131 °C [5][6]

Purity ≥94-98% [2][7]

SMILES C1=C(C=NC=C1I)Br [3]

InChI Key
AOOZLVWDZUPEHT-

UHFFFAOYSA-N
[3][6]

Molecular Structure and Composition
The molecular formula C₅H₃BrIN indicates a pyridine ring substituted with one bromine atom

and one iodine atom. The diagram below illustrates the elemental composition of the molecule.
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Caption: Elemental composition of 3-Bromo-5-iodopyridine.

Experimental Protocols
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Detailed, step-by-step experimental protocols for the synthesis or analysis of 3-Bromo-5-
iodopyridine are not extensively detailed in the publicly available literature searched.

However, a general synthesis procedure is noted, starting from 3,5-dibromopyridine dissolved

in anhydrous tetrahydrofuran.[5] For specific applications, researchers would typically develop

and validate their own protocols based on established methods in synthetic organic chemistry

and analytical science. This compound serves as a reactant in the synthesis of chiral 4,4'-

Bipyridines.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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